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Compound of Interest

Compound Name: Manganese sulfate heptahydrate

Cat. No.: B085169

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's molecular characteristics is fundamental. This technical guide provides a
detailed overview of the molecular formula and weight of manganese sulfate heptahydrate, a
compound of interest in various scientific domains.

Manganese sulfate heptahydrate is an inorganic compound that presents as a pinkish
crystalline solid. Its chemical identity is defined by its unique arrangement of atoms, which
dictates its physical and chemical properties.

Molecular Formula

The molecular formula for manganese sulfate heptahydrate is MnSOa-7H20. This formula
indicates that each molecule of the compound consists of one manganese (Mn) atom, one
sulfur (S) atom, and four oxygen (O) atoms, which constitute the manganese sulfate
component. Additionally, it is a hydrate, meaning it incorporates seven water (H20) molecules
within its crystal structure. A more explicit representation of the molecular formula, detailing all
constituent atoms, is H1aMnO11S[1][2][3][4].

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculated molecular weight of manganese sulfate heptahydrate is approximately 277.11
g/mol [1][2][4][5]-
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The following table provides a detailed breakdown of the calculation for the molecular weight of
manganese sulfate heptahydrate (MnSOa4-7H20).

Atomic Weight  Number of Total Weight (
Element Symbol
(g/mol) Atoms g/mol )
Manganese Mn 54.938[6][71[8] 1 54.938
Sulfur S 32.066[9][10] 1 32.066
15.999[11][12]
Oxygen O 11 175.989
[13]
Hydrogen H 1.008[14][15][16] 14 14.112
Total 277.105

Note: The slight variation from the commonly cited molecular weight of 277.11 g/mol is due to
rounding of the atomic weights of the individual elements.

Logical Relationship of Components

The structure of manganese sulfate heptahydrate can be visualized as a central manganese
sulfate unit ionically bonded and associated with seven water molecules. This relationship is
crucial for its solubility and crystalline form.

Manganese Sulfate Seven Water Molecules

Click to download full resolution via product page

Figure 1: Formation of Manganese Sulfate Heptahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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